Ethyl 4-(methylamino)benzoate

• IUPAC Name: ethyl 4-(methylamino)benzoate
• InChI: InChI=1S/C10H13NO2/c1-3-13-10(12)8-4-6-9(11-2)7-5-8/h4-7,11H,3H2,1-2H3
• InChI Key: VHTKEUCWOHEYLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC
• Molecular Formula: C10H13NO2
• DSSTOX Substance ID: DTXSID20312990
• Molecular Weight: 179.22 g/mol
• CAS No.: 10541-82-9

Description

Ethyl 4-(methylamino)benzoate: is an organic compound with the molecular formula C10H13NO2This compound is primarily used in organic synthesis and has applications in various fields such as chemistry, biology, and medicine .

Scientific Research Applications

Ethyl 4-(methylamino)benzoate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals

Safety and Hazards

Ethyl 4-(methylamino)benzoate is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Ethyl 4-(methylamino)benzoate, also known as 4-(Methylamino)benzoic Acid Ethyl Ester , is a compound useful in organic synthesis Similar compounds are known to act on nerve endings and nerve trunks .

Mode of Action

They affect the membrane potential by reducing the passage of sodium ions through the sodium ion channel, thereby blocking the conduction of nerve impulses .

Biochemical Pathways

Similar compounds are known to reduce the excitability of the membrane without affecting the resting potential .

Pharmacokinetics

The compound has a molecular weight of 17922 , which may influence its bioavailability.

Result of Action

Similar compounds are known to result in a loss of local sensation without affecting consciousness .

Action Environment

It is recommended to store the compound in a refrigerator , suggesting that temperature may affect its stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: Ethyl 4-(methylamino)benzoate can be synthesized through several methods. One common method involves the reaction of ethyl 4-aminobenzoate with methylamine. The reaction typically takes place in an organic solvent such as ethanol or methanol, under reflux conditions. The product is then purified through recrystallization .

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale reactions using similar reagents and conditions as in laboratory synthesis. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions: Ethyl 4-(methylamino)benzoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding nitro or carboxylic acid derivatives.

Reduction: Reduction reactions can convert it into amine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the ethyl ester group is replaced by other nucleophiles

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like hydroxide ions or amines are employed under basic or acidic conditions

Major Products:

Oxidation: Nitrobenzoic acid or carboxylic acid derivatives.

Reduction: Aminobenzoic acid derivatives.

Substitution: Various substituted benzoates depending on the nucleophile used

Comparison with Similar Compounds

Ethyl 4-aminobenzoate: Similar in structure but lacks the methylamino group.

Methyl 4-aminobenzoate: Similar but has a methyl ester group instead of an ethyl ester.

Ethyl 4-nitrobenzoate: Contains a nitro group instead of a methylamino group

Uniqueness: Ethyl 4-(methylamino)benzoate is unique due to its specific functional groups, which confer distinct chemical reactivity and biological activity. Its methylamino group allows for unique interactions in chemical reactions and potential biological pathways .

Synthesis routes and methods

Procedure details

A mixture of ethyl p-aminobenzoate (25.2 g), triethyl orthoformate (80 g) and trifluoroacetic acid (0.2 mL) is refluxed under heating for 3 hours. After cooling, the reaction mixture is concentrated in vacuo and the residue is subjected to azeotropic distillation with ethanol. The residue is suspended in ethanol (400 mL) and thereto is added sodium borohydride (23 g), and the mixture is refluxed under heating for 3 hours. After cooling, to the reaction mixture is added ethyl acetate and water. The mixture is stirred at room temperature for 1 day. The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated in vacuo. The residue is purified by flash column chromatography on silica gel (Solvent; n-hexane:ethyl acetate=4:1) to give ethyl 4-(methylamino)benzoate (12.7 g, yield; 46%) as a pale yellow amorphous powder. MS (APCI) m/z: 180 [M+H]+